[2-bromo-4-[(Z)-3-(2-chloro-4-nitroanilino)-2-cyano-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
Catalog No.
S7968108
CAS No.
M.F
C27H15BrClN3O5
M. Wt
576.8 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
[2-bromo-4-[(Z)-3-(2-chloro-4-nitroanilino)-2-cyano-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
IUPAC Name
[2-bromo-4-[(Z)-3-(2-chloro-4-nitroanilino)-2-cyano-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
Molecular Formula
C27H15BrClN3O5
Molecular Weight
576.8 g/mol
InChI
InChI=1S/C27H15BrClN3O5/c28-22-13-16(12-18(15-30)26(33)31-24-10-9-19(32(35)36)14-23(24)29)8-11-25(22)37-27(34)21-7-3-5-17-4-1-2-6-20(17)21/h1-14H,(H,31,33)/b18-12-
InChI Key
KPQQJMDGUHINRC-PDGQHHTCSA-N
SMILES
C1=CC=C2C(=C1)C=CC=C2C(=O)OC3=C(C=C(C=C3)C=C(C#N)C(=O)NC4=C(C=C(C=C4)[N+](=O)[O-])Cl)Br
Canonical SMILES
C1=CC=C2C(=C1)C=CC=C2C(=O)OC3=C(C=C(C=C3)C=C(C#N)C(=O)NC4=C(C=C(C=C4)[N+](=O)[O-])Cl)Br
Isomeric SMILES
C1=CC=C2C(=C1)C=CC=C2C(=O)OC3=C(C=C(C=C3)/C=C(/C#N)\C(=O)NC4=C(C=C(C=C4)[N+](=O)[O-])Cl)Br
XLogP3
7.5
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
574.98836 g/mol
Monoisotopic Mass
574.98836 g/mol
Heavy Atom Count
37
Dates
Modify: 2024-01-05
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